5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(2,6-dichlorophenyl)methylsulfanylmethyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H13Cl2N3S2/c1-2-17-11(15-16-12(17)18)7-19-6-8-9(13)4-3-5-10(8)14/h3-5H,2,6-7H2,1H3,(H,16,18)
• InChI Key: MZLUKFIIDUVGRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C12H13Cl2N3S2
• Molecular Weight: 334.3 g/mol

Description

“5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazole-3-thiol” is a chemical compound with the molecular formula C12H13Cl2N3S2 and a molecular weight of 334.29. It is a product used for proteomics research.

Scientific Research Applications

Reactivity and Chemical Transformations

The reactivity of 1,2,4-triazole derivatives, such as the compound , has been extensively studied. These compounds exhibit high indicators of antioxidant and antiradical activity, potentially impacting biochemical processes positively in various contexts. The synthesis and pharmacological activity of 1,2,4-triazoles-3-thiones and 4-amino-3-thio-1,2,4-triazoles demonstrate the chemical versatility and new possibilities offered by these compounds. The comparison of these triazoles with biogenic amino acids like cysteine, due to their free SH-group, underscores their reactivity and potential for diverse chemical transformations (А. G. Kaplaushenko, 2019).

Biological Activities and Applications

1,2,4-Triazole derivatives have been investigated for their broad range of biological activities. These compounds have shown antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. The exploration of new compounds among 1,2,4-triazoles, such as the one , could lead to significant advances in treating various diseases. The versatility in chemical modeling of 1,2,4-triazoles and their derivatives opens up new directions for scientific research in modern organic synthesis (M. V. Ohloblina, 2022).

Environmental Applications

The environmental applications of 1,2,4-triazole derivatives are also noteworthy. These compounds' potential for degradation and transformation of recalcitrant pollutants in the presence of redox mediators indicates their utility in environmental remediation. The use of enzymes in conjunction with redox mediators to enhance the degradation efficiency of pollutants highlights the environmental significance of 1,2,4-triazole derivatives (Maroof Husain & Q. Husain, 2007).